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Compound Name: Lanthanum(III) oxalate hydrate

CAS No.: 79079-18-8

Cat. No.: B3155025

Get Quote

Introduction: The Strategic Importance of
Lanthanum Oxalate
Lanthanum oxalate (La₂(C₂O₄)₃·nH₂O) serves as a critical intermediate in the production of

high-purity lanthanum oxide (La₂O₃). Lanthanum oxide is a key material in a multitude of

advanced applications, including high-refractive-index optical glasses, catalysts for petroleum

cracking, and as a component in ceramic capacitors and luminescent materials.[1] The

precipitation of lanthanum as an oxalate salt is a widely adopted method due to its simplicity,

high yield, and the low solubility of the resulting product, which facilitates efficient separation.[2]

[3]

The thermal decomposition of the precipitated lanthanum oxalate hydrate yields the oxide, and

the morphology and purity of the final oxide are heavily dependent on the characteristics of the

oxalate precursor.[4] Therefore, a well-controlled precipitation protocol is paramount for

producing materials with desired specifications. This guide provides a detailed, field-proven

protocol for the synthesis of lanthanum oxalate hydrate, emphasizing the critical parameters

that govern the process and ensure a reproducible, high-quality product.
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Mechanistic Principles and Critical Parameters
The synthesis of lanthanum oxalate is based on a straightforward precipitation reaction

between a soluble lanthanum salt, such as lanthanum chloride (LaCl₃) or lanthanum nitrate

(La(NO₃)₃), and oxalic acid (H₂C₂O₄) or a soluble oxalate salt. The fundamental reaction is:

2 La³⁺(aq) + 3 C₂O₄²⁻(aq) + n H₂O(l) → La₂(C₂O₄)₃·nH₂O(s)

The most common hydrate form is the decahydrate, La₂(C₂O₄)₃·10H₂O.[4][5] Achieving a

successful and reproducible synthesis hinges on the precise control of several key parameters:

pH: The pH of the reaction medium is arguably the most critical factor. Lanthanide oxalates

can be quantitatively precipitated in acidic conditions, typically at a pH of 1 to 2.[6][7]

Operating in this range ensures the complete precipitation of lanthanum while preventing the

co-precipitation of other metal hydroxides that may be present as impurities.

Temperature: Reaction temperature influences both the reaction kinetics and the crystalline

nature of the precipitate. While the reaction proceeds readily at room temperature[8],

performing the precipitation at elevated temperatures (e.g., 60-70°C) can promote the

formation of larger, more easily filterable crystals.[7][9]

Reagent Addition Rate: The rate at which the precipitant (oxalic acid solution) is added to the

lanthanum salt solution directly impacts the supersaturation level. A slow, controlled addition

is crucial for promoting crystal growth over nucleation, resulting in a more uniform and less

amorphous precipitate.

Aging Time: Allowing the precipitate to "age" or "digest" in the mother liquor, often with

continued stirring, can improve its crystallinity and filterability through a process known as

Ostwald ripening.
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Material/Reagent Grade Supplier Example

Lanthanum(III) Chloride

Heptahydrate (LaCl₃·7H₂O)
ACS Reagent Grade (≥99%) Sigma-Aldrich

Oxalic Acid Dihydrate

(H₂C₂O₄·2H₂O)
ACS Reagent Grade (≥99.5%) Thermo Fisher Scientific

Hydrochloric Acid (HCl),

concentrated
ACS Reagent Grade VWR

Deionized (DI) Water 18.2 MΩ·cm In-house system

Apparatus

500 mL and 1 L Beakers Glass

250 mL Volumetric Flasks Class A

Magnetic Stirrer and Stir Bars

Hot Plate with Temperature

Control

pH Meter with a calibrated

electrode

Büchner Funnel and Filter

Flask

Whatman 42 Ashless Filter

Paper (or equivalent)

Glass Dropping Funnel or

Burette

Drying Oven

Detailed Experimental Protocol
This protocol details the synthesis of lanthanum oxalate hydrate from lanthanum chloride and

oxalic acid.
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Part 1: Preparation of Reagent Solutions
A. 0.5 M Lanthanum Chloride Solution:

Weigh out 92.88 g of Lanthanum(III) Chloride Heptahydrate (LaCl₃·7H₂O, M.W. = 371.37

g/mol ).

Transfer the solid to a 500 mL beaker.

Add approximately 400 mL of deionized water and a magnetic stir bar.

Stir the solution until the salt is completely dissolved. Lanthanum chloride is highly soluble in

water.

Transfer the solution to a 500 mL volumetric flask. Rinse the beaker with small amounts of DI

water, adding the rinsings to the flask.

Carefully add DI water to the calibration mark. Stopper the flask and invert several times to

ensure homogeneity.

B. 0.75 M Oxalic Acid Solution:

Weigh out 94.55 g of Oxalic Acid Dihydrate (H₂C₂O₄·2H₂O, M.W. = 126.07 g/mol ).[10]

Transfer the solid to a 1 L beaker.

Add approximately 800 mL of deionized water and a magnetic stir bar.

Gently heat the solution to 40-50°C while stirring to facilitate complete dissolution.[11]

Once dissolved, allow the solution to cool to room temperature.

Transfer the solution to a 1 L volumetric flask. Rinse the beaker with DI water and add the

rinsings to the flask.

Add DI water to the calibration mark, stopper, and invert to mix thoroughly.
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The following workflow diagram illustrates the key steps of the precipitation process.

1. Reagent Preparation

2. Precipitation Reaction

3. Product Processing

4. Final Product

Prepare 0.5 M
LaCl₃ Solution

Heat & Stir LaCl₃ Solution
(100 mL at 60°C)

Prepare 0.75 M
Oxalic Acid Solution

Slowly Add 100 mL
Oxalic Acid Solution

White Precipitate Forms:
La₂(C₂O₄)₃·10H₂O(s)

Age Precipitate
(1 hour at 60°C)

Filter via Büchner Funnel

Wash with DI Water
& Ethanol

Dry in Oven
(80°C for 12 hours)

High-Purity
Lanthanum Oxalate Hydrate Powder

Click to download full resolution via product page
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Caption: Experimental workflow for lanthanum oxalate hydrate synthesis.

Part 3: Step-by-Step Procedure
Transfer 100 mL of the prepared 0.5 M LaCl₃ solution into a 500 mL beaker equipped with a

magnetic stir bar.

Place the beaker on a hot plate stirrer and begin stirring at a moderate speed (e.g., 300

RPM). Heat the solution to 60°C.

Calibrate a pH meter and place the probe in the solution. Adjust the pH of the lanthanum

chloride solution to approximately 1.5 by adding a few drops of dilute HCl if necessary.

Transfer 100 mL of the 0.75 M oxalic acid solution to a dropping funnel or burette positioned

over the beaker.

Add the oxalic acid solution dropwise to the heated and stirred lanthanum chloride solution

over a period of 30 minutes. A dense, white precipitate will form immediately.[9]

After the addition is complete, continue to stir the slurry at 60°C for an additional hour. This

aging step is critical for improving the precipitate's characteristics.

Turn off the heat and allow the precipitate to settle for 20-30 minutes.

Set up a Büchner funnel with Whatman 42 filter paper and connect it to a filter flask under

vacuum.

Decant the supernatant and then transfer the precipitate slurry onto the filter paper.

Wash the precipitate cake on the filter with three 50 mL portions of warm DI water to remove

residual chlorides and excess oxalic acid.

Perform a final wash with 25 mL of ethanol to displace the water and aid in drying.

Transfer the filter cake to a clean, pre-weighed watch glass and dry it in an oven at 80°C for

12 hours or until a constant weight is achieved.

Weigh the final product and calculate the yield.
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Quantitative Data and Characterization
Protocol Parameters Summary

Parameter Value / Description Rationale

LaCl₃ Solution 0.5 M
Provides a sufficient

concentration of La³⁺ ions.

Oxalic Acid Solution 0.75 M

Provides a stoichiometric

excess of oxalate ions to

ensure complete precipitation.

Reaction Volume
100 mL LaCl₃ + 100 mL

H₂C₂O₄

Scalable, but these volumes

are suitable for lab-scale

synthesis.

Reaction Temperature 60 °C

Promotes the formation of

larger, well-defined crystals for

easier filtration.[7]

pH ~1.5

Ensures quantitative

precipitation of lanthanum

oxalate while minimizing

hydrolysis.[6]

Aging Time 1 hour

Allows for crystal ripening,

leading to a more stable and

filterable product.

Drying Temperature 80 °C

Sufficient to remove free water

without causing premature

decomposition of the hydrate.

Product Validation and Characterization
A successful synthesis should be validated through characterization. This is the core of a self-

validating protocol.

Thermogravimetric Analysis (TGA): This is the most definitive technique for confirming the

hydration state. The TGA curve for La₂(C₂O₄)₃·10H₂O shows a distinct multi-step weight loss
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corresponding to the removal of water molecules, followed by decomposition to lanthanum

carbonate intermediates and finally to La₂O₃ at higher temperatures (~800-900°C).[4][5]

X-Ray Diffraction (XRD): The XRD pattern of the dried powder should be compared with

reference patterns (e.g., JCPDS cards) to confirm the crystalline phase of lanthanum oxalate

hydrate.[12]

Fourier-Transform Infrared Spectroscopy (FTIR): The FTIR spectrum will show characteristic

absorption bands for water (broad peak ~3400 cm⁻¹), and strong C=O and C-O stretching

vibrations from the oxalate groups.[4]

Scanning Electron Microscopy (SEM): SEM imaging can be used to observe the morphology

and particle size distribution of the synthesized powder.[8]

Safety Precautions
Oxalic Acid: Oxalic acid is toxic and corrosive. Always wear appropriate personal protective

equipment (PPE), including safety goggles, a lab coat, and nitrile gloves. Handle the solid

and its solutions in a well-ventilated area or a fume hood.

Hydrochloric Acid: Concentrated HCl is highly corrosive. Handle with extreme care.

Hot Surfaces: Use caution when working with the hot plate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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